4-{[(cyclohexylamino)carbonyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide

• IUPAC Name: 1-cyclohexyl-3-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]urea
• InChI: InChI=1S/C19H25N5O5S/c1-28-17-12-16(22-19(23-17)29-2)24-30(26,27)15-10-8-14(9-11-15)21-18(25)20-13-6-4-3-5-7-13/h8-13H,3-7H2,1-2H3,(H2,20,21,25)(H,22,23,24)
• InChI Key: ONFXUMNMGGBOJJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)NC3CCCCC3)OC
• Molecular Formula: C19H25N5O5S
• Molecular Weight: 435.5 g/mol

Description

The compound “4-{[(cyclohexylamino)carbonyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide” has a molecular formula of C19H25N5O5S and a molar mass of 435.4973. It is also known as Sulfadimethoxine.

Synthesis Analysis

While specific synthesis details for this compound were not found, a related study on the synthesis of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition provides some insights. The study describes the synthesis of aryl thiazolone–benzenesulfonamides, which could potentially be adapted for the synthesis of “4-{[(cyclohexylamino)carbonyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide”.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzenesulfonamide core with various functional groups attached, including a cyclohexylamino carbonyl group and a 2,6-dimethoxy-4-pyrimidinyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular formula (C19H25N5O5S), molar mass (435.4973), and its classification as a benzenesulfonamide derivative.

Scientific Research Applications

Antimicrobial Activity

Benzenesulfonamide derivatives have been studied for their antimicrobial properties. They may be effective against drug-resistant strains of bacteria, such as M. .

Anticancer Activity

Some benzenesulfonamide derivatives have shown potential in combating cancerous cells. .

HIV-1 Capsid Inhibitors

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Enzyme Inhibition

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Carbonic Anhydrase IX Inhibition

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Neurotrophic Receptor Tyrosine Kinase (TrkA) Inhibition

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Mechanism of Action

Target of Action

The primary target of 4-{[(cyclohexylamino)carbonyl]amino}-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide is the Bifunctional epoxide hydrolase 2 . This enzyme plays a crucial role in the detoxification of xenobiotics and in the metabolism of endogenous compounds .

Mode of Action

It is known that the compound interacts with its target, the bifunctional epoxide hydrolase 2, and potentially alters its function . The interaction between the compound and its target may involve nucleophilic attack on the carbonyl group .

Biochemical Pathways

Given the target of the compound, it is likely that it affects pathways related to the detoxification of xenobiotics and the metabolism of endogenous compounds .

Result of Action

Given the compound’s target, it is likely that it affects the function of the bifunctional epoxide hydrolase 2, potentially altering the detoxification of xenobiotics and the metabolism of endogenous compounds .